Cas no 656808-83-2 (Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)-)
656808-83-2 structure
Product Name:Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)-
CAS No:656808-83-2
MF:C18H29N
MW:259.429565191269
CID:1690656
PubChem ID:71375511
Update Time:2025-04-21
Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclohexyl-4,6-di(propan-2-yl)aniline
- Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)-
- DTXSID90798247
- 656808-83-2
-
- Inchi: 1S/C18H29N/c1-12(2)15-10-16(13(3)4)18(19)17(11-15)14-8-6-5-7-9-14/h10-14H,5-9,19H2,1-4H3
- InChI Key: CPSSEBRDLYXXQM-UHFFFAOYSA-N
- SMILES: NC1C(=CC(C(C)C)=CC=1C1CCCCC1)C(C)C
Computed Properties
- Exact Mass: 259.23017
- Monoisotopic Mass: 259.229999929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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